The review generalises for the first time the published data on the synthesis and properties of donor-acceptor type of compounds based on fullerenes, various solvates and clathrates, inclusion compounds, molecular complexes and charge-transfer complexes both with inorganic donors and with organoelement donors of the tetrathiafulvalene, amine, metallocene and metalloporphyrin series. Radical ionic salts of fullerenes with bulky cations and alkali metals obtained by intercalation or by direct synthesis in solution are discussed. Results of studies of fullerene compounds by IR, optical, ESR, X-ray photoelectron and 13C NMR spectroscopy, as well as their conducting (including superconducting), magnetic and optical properties are discussed. The bibliography includes 208 references.

The review surveys and generalises data on the use of the Cambridge Structural Database (CSD) for studying and revealing general structural features of organic molecular crystals. It is demonstrated that software and facilities of the CSD allow one to test the applicability of a number of known concepts of organic crystal chemistry (the principle of close packing, the frequency of occurrence of space groups, the preferred formation of centrosymmetrical molecular crystals, etc.) on the basis of abundant statistical data. Examples of the use of the Cambridge Structural Database in engineering of molecular crystals and in the systematic search for compounds with specified properties are given. The bibliography includes 122 references

Data on reactions of halophosphines PHal3, –PHal2 and >PHal with hetero-1,3-dienes resulting mostly in the formation of phosphorus-containing heterocycles are generalised and systematised. The influence of the nature, the number and positions of heteroatoms (O, N) in the heterodiene system, and of the nature of the substituents at the phosphorus atom on the reaction pathways and mechanisms is analysed. The bibliography includes 155 references.

The data on the synthesis and properties of furazan derivatives fused with pyridine, pyran, thiopyran, azepine and thiepine rings are surveyed and described systematically. The bibliography includes 85 references.

The review surveys data on over 200 crystal and molecular structures of metal halide complexes with oxygen-containing crown ethers. The major types of the complexes are distinguished. The characteristic features of formation of these complexes and their coordination fragments are discussed. The bibliography includes 143 references.

Data on the electronic and chemical structure of a new quasi-one-dimensional form of matter, viz., nanotubulenes, are generalised and systematised. Methods and approaches used in modern quantum chemistry for the simulation of the composition, structure, and properties of isolated tubulenes based on layered phases (graphite, boron nitride, boron carbide and boron carbonitride), nanotubular composites and nanotube crystals are described. The role of quantum theory in the development of the concepts of fundamental properties of substances in the nanotubular form and methods of their targeted modification is discussed. Prognostic potentials of theoretical models in solving material science problems are considered. The bibliography includes 197 references

Chemistry is on the threshold of a new flight; new ideas and lines of research are originating now; new directions arise, which form a new face of chemistry. The bibliography includes 79 references.

Synthesis, structure and chemical properties of nucleoside dialdehyde derivatives are described. The introduction of aldehyde groups into oligonucleotides is discussed. The methods of affinity modification of proteins with periodate-oxidised nucleic acid derivatives are considered. The bibliography includes 48 references.

The methods for the introduction of tritium (by chemical synthesis and isotope exchange in both solution and solid state) into biologically active diazines, viz., nucleic acid components (heterocyclic bases, nucleosides, nucleotides), DNA synthesis terminators and cytokinins are considered. The bibliography includes 178 references.

Published data on the synthesis of organophosphorus compounds based on phosphine are fully surveyed, described systematically and analysed for the first time. The bibliography includes 211 references.

The review surveys the data on the synthesis, tautomerism, electronic structures and chemical transformations of 4-polyfluoroalkyl- and 4-pentafluorophenyl-2,4-dioxo acids and their derivatives. The reactions yielding fluorinated heterocyclic compounds and their further conversions are considered. The bibliography includes 86 references.

The influence of steric and electronic factors on the reactivity and the stereochemical outcome of epoxidation of cycloalkenes and prochiral alkenes by alkyl hydroperoxides, peroxy acids, oxaziridines, dioxiranes and dimethyl-α-peroxy lactone is analysed comparatively and generalised. The distinctive features of the directing influence of functional groups on the stereochemistry of the epoxide ring closure in the series of ionic, radical and molecular reactions are demonstrated. Some variants alternative to known reaction mechanisms are proposed. The bibliography includes 114 references.

The time-resolved IR chemiluminescence method based on the study of the chemiluminescence of vibrationally excited molecules formed in chemical reactions is discussed. The approaches used in the study of elementary reactions and complex processes are systematised. The technique is compared with other methods for the study of gas-phase chemical kinetics. The bibliography includes 76 references.

Principles of the operation of the magnetic force microscope are considered. The main areas of application of magnetic force microscopy are characterised. The prospects are shown of using this method for solving problems of materials science, including the most topical problem, viz., the creation of magnetic recording media with ultrahigh recording density. Unique potentials for investigation of nanostructures using a combination of magnetic force microscopy with electron spin resonance and nuclear magnetic resonance are pointed out. Primary attention is focused on the description of experimental techniques. The bibliography includes 27 references.

The chemical approaches to the study of the structure and certain aspects of functioning of chromatin are reviewed. The main attention is given to chemical approaches, primarily those based on the method of `zero length covalent cross-linking', aimed at the investigation of the structure of histone complexes within nucleosomes and the interactions of histones and other proteins with chromosomal DNA. The changes in the nucleosome structure during chromatin transcription are discussed. Recent data on chemical modification of DNA and several chromatin proteins using reactive oligonucleotide derivatives are considered and analysed. Bibliography --- 89 references.

The data on compatibility and on the properties of polymer blends are generalised. The emphasis is placed on the formation of strong intermolecular interactions (dipole窶電ipole interaction and hydrogen bonding) between the components of blends, as well as on the chemical reactions between them. A criterion for the prediction of compatibility of polymers is described in detail. Different cases of compatibility are considered and the dependences of the glass transition temperatures on the composition of blends are analysed. The published data on the effect of strong intermolecular interactions between the blend components on the glass transition temperature are considered. The preparation of interpolymers is described whose macromolecules are composed of incompatible polymers, which leads to the so-called `forced compatibility.' The bibliography includes 80 references.

New rezults of studies on the electron density of silicates are considered in accordance with the traditional structural classification. Precision X-ray diffraction data and rezults of structure refinement based on high-angle and multipole models are discussed. Bonded radii, charges on anoms and bond ionicities in Si, Al, B and Be tetrahedra are estimated from the deformation electron density maps in relation to the electronic structures of the atoms and their electronegativities. New possibilities for the solution of problems of isomorphism, for investigations on hydrogen bonds and for the classification are demonstrated. It is noted that the electron density distributions allow one to consider fundamentals of traditional structural chemistry of silicates on the electronic level. For selected compounds, the results of experimental studies of the electron density and of quantum-chemical calculations are compared. The bibliography includes 97 references.

The published data on the synthesis, properties and transformations of alkoxy(alkyl)silylalkylderivatives of nitrogen-containing heterocycles of the general formula Het(CH2)nSiX3 are surveyed and systematised. Data on the biological activities and applications of these compounds are presented. The bibliography includes 255 references.

Experimental data on the chemistry of a new class of highly effective oxidation reagents, dioxiranes, are summarised. The main methods used to generate dioxiranes and reactions in which dioxiranes are proposed as intermediates are considered. The full notion about an important property of dioxiranes, i.e. the ability to oxidise rapidly, selectively and under mild conditions various classes of organic compounds (alkanes, alkenes, compounds containing heteroatoms, organometallic substrates, etc.) is given. Various aspects and mechanisms of these reactions are discussed. The attention is focused on the analysis of mechanisms of dioxiranes decomposition in the absence of oxidisable substrates. One of the most attractive aspects of the dioxirane chemistry, chemiluminescence, is considered (the mechanisms of the generation of excited products during both thermal and catalytic decomposition and upon photochemical activation are discussed). The bibliography includes 401 references.

Published data on the synthesis, reactivity and structure of complexes formed in the reactions of organic derivatives of tellurium with metal carbonyls and cyclopentadienyl carbonyls are described systematically and generalised. The bibliography includes 142 references.